870-85-9(Ethyl 3-(methylamino)-2-butenoate),SY016495

Ethyl 3-(methylamino)-2-butenoate Properties

Names and Identifiers

- Ethyl 3-(methylamino)-2-butenoate
- 3-(Methylamino)crotonic acid ethyl ester
- 3-(Methylamino)-2-butenoic acid ethyl ester
- 2-Butenoic acid,3-(methylamino)-, ethyl ester
- Ethyl 3-methylamino-2-butenoate
- 3-methylaminobut-2-enoic acid ethyl ester
- 3-Methylamino-crotonsaeure-aethylester
- 3-Methylimino-buttersaeure-aethylester
- ethyl 3-methylaminocrotonate
- 2-Butenoic acid, 3-(methylamino)-, ethyl ester
- (E)-Ethyl 3-(methylamino)but-2-enoate
- Ethyl3-(Methylamino)-2-butenoate
- TRA0000021
- SY016495
- 2-Butenoic acid, 3-(methylamino)-, ethyl ester, (2Z)-
- Crotonic acid, 3-(methylamino)-, ethyl ester (6CI, 7CI, 8CI)
- Ethyl 3-(methylamino)crotonate
- Ethyl β-(methylamino)crotonate
- NSC 61982
- NSC61982
- DTXSID801283063
- Ethyl .beta.-(methylamino)crotonate
- Ethyl (2E)-3-(methylamino)-2-butenoate #
- ethyl 3-(methylamino)but-2-enoate
- FARYTWBWLZAXNK-AATRIKPKSA-N
- ethyl b-methylaminocrotonate
- 21759-71-7
- Crotonic acid, 3-(methylamino)-, ethyl ester
- Ethyl (2E)-3-(methylamino)-2-butenoate
- NSC-61982
- EN300-98112
- SCHEMBL24793666
- CS-11344
- ethyl (E)-3-(methylamino)but-2-enoate
- 870-85-9
- AKOS000280700
- +Expand
- MDL： MFCD00026904
- InChIKey： FARYTWBWLZAXNK-UHFFFAOYSA-N
- Inchi： 1S/C7H13NO2/c1-4-10-7(9)5-6(2)8-3/h5,8H,4H2,1-3H3
- SMILES： O=C(C=C(C)NC)OCC

Computed Properties

Exact Mass: 143.09500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 143.095
Heavy Atom Count: 10
Complexity: 141
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 38.3

Experimental Properties

LogP: 1.06360
PSA: 38.33000
Refractive Index: 1.443
Boiling Point: 207.9 °C at 760 mmHg
Flash Point: 79.5 °C
Color/Form: Oily
Density: 0.955

Ethyl 3-(methylamino)-2-butenoate Security Information

Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Sealed in dry,2-8°C
Signal Word：Warning
HazardClass：IRRITANT

Ethyl 3-(methylamino)-2-butenoate Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Ethyl 3-(methylamino)-2-butenoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003QMT-1g	Ethyl 3-(methylamino)-2-butenoate	870-85-9	97%+;RG	1g	$25.00	2024-04-21
A2B Chem LLC	AB73685-250mg	Ethyl 3-(methylamino)-2-butenoate	870-85-9	95%	250mg	$55.00
Aaron	AR003QV5-5g	Ethyl 3-(methylamino)-2-butenoate	870-85-9	97%	5g	$11.00
abcr	AB533246-1 g	Ethyl 3-(methylamino)-2-butenoate; .	870-85-9		1g	€81.50	2022-07-28
Ambeed	A973900-25g	Ethyl 3-(Methylamino)-2-butenoate	870-85-9	98%	25g	$10.0
Apollo Scientific	OR928436-5g	Ethyl 3-(methylamino)-2-butenoate	870-85-9	95%	5g	£100.00	2023-08-31
Chemenu	CM344092-10g	Ethyl 3-(methylamino)-2-butenoate	870-85-9	95%+	10g	$93	2023-02-01
Enamine	EN300-98112-0.05g	ethyl 3-(methylamino)but-2-enoate	870-85-9	95%	0.05g	$19.0	2024-05-21
eNovation Chemicals LLC	D691388-25g	Ethyl 3-(Methylamino)-2-butenoate	870-85-9	>95%	25g	$100	2022-10-14
Matrix Scientific	059741-500mg	Ethyl 3-(methylamino)-2-butenoate	870-85-9		500mg	$199.00	2023-09-10

Ethyl 3-(methylamino)-2-butenoate Synthesis

Synthetic Circuit 1

141-97-9

74-89-5

870-85-9

Reaction Conditions

1.1 Solvents: Water ; rt; 0.5 min, 20 °C

Reference

Continuous flow synthesis of β-amino α, β-unsaturated esters in aqueous medium

Joshi, Ramesh A.; et al, Green Processing and Synthesis, 2012, 1(2), 205-210

Synthetic Circuit 2

141-97-9

74-89-5

870-85-9

Reaction Conditions

1.1 Catalysts: Silica Solvents: Water ; 8 h, rt

Reference

A convenient and effective method for synthesizing β-amino-α,β-unsaturated esters and ketones

Gao, Yuanhe; et al, Synthetic Communications, 2004, 34(5), 909-916

Synthetic Circuit 3

141-97-9

74-89-5

870-85-9

Reaction Conditions

1.1 Catalysts: Silica , Sodium bisulfate Solvents: Dichloromethane ; 1 h, rt

Reference

Silica supported sodium hydrogen sulfate catalyzed efficient synthesis of β-enamino ketones and esters

Wang, Hong-She; et al, Youji Huaxue, 2007, 27(2), 266-268

Synthetic Circuit 4

51041-97-5

141-97-9

870-85-9

Reaction Conditions

1.1 Catalysts: Trifluoroacetic acid ; 6 h, 50 °C

Reference

Alkyloximes and Imines via Silyl Carbamates

Kardon, Ferenc; et al, Synthetic Communications, 2011, 41(6), 914-924

Synthetic Circuit 5

141-97-9

870-85-9

Reaction Conditions

Reference

5,7-Dihydropyrrolo[3,4-d][1,2]diazepin-1(2H)-ones. Synthesis and transformations

Kharaneko, O. I.; et al, Russian Journal of Organic Chemistry, 2016, 52(7), 1043-1049

Synthetic Circuit 6

7318-00-5

74-88-4

870-85-9

Reaction Conditions

Reference

Enamine chemistry, part XXI. N-and/or C-substitution (alkylation, acylation) of ethyl 3-amino-2-butenoate. The preparation of 2-substituted 4-methyl-1,3-thiazine-6-thiones

Shabana, R.; et al, Bulletin des Societes Chimiques Belges, 1981, 90(1), 75-82

Ethyl 3-(methylamino)-2-butenoate Raw materials

Ethyl 3-(methylamino)-2-butenoate Preparation Products

Ethyl 3-(methylamino)-2-butenoate (870-85-9)

Ethyl 3-(methylamino)-2-butenoate Suppliers

CHANG ZHOU QUN YE JING XI HUA GONG Co., Ltd.

Audited Supplier

(CAS:870-85-9)

MR./MRS.:CAO JING LI

Phone:13806149758

Email:

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Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

870-85-9 (Ethyl 3-(methylamino)-2-butenoate) Related Products

13412-12-9(Methyl 3-methylaminocrotonate)

Cas no 870-85-9 (Ethyl 3-(methylamino)-2-butenoate)

Ethyl 3-(methylamino)-2-butenoate Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ethyl 3-(methylamino)-2-butenoate Security Information

Ethyl 3-(methylamino)-2-butenoate Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

Ethyl 3-(methylamino)-2-butenoate Price

Ethyl 3-(methylamino)-2-butenoate Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Ethyl 3-(methylamino)-2-butenoate Raw materials

Ethyl 3-(methylamino)-2-butenoate Preparation Products

Ethyl 3-(methylamino)-2-butenoate Suppliers

Ethyl 3-(methylamino)-2-butenoate Related Literature

Related Categories

870-85-9 (Ethyl 3-(methylamino)-2-butenoate) Related Products